![molecular formula C18H26N2O2 B267603 N-(sec-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide](/img/structure/B267603.png)
N-(sec-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide
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Overview
Description
N-(sec-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide, commonly known as CHIR-99021, is a small molecule inhibitor that has gained popularity in the scientific community due to its ability to inhibit glycogen synthase kinase-3 (GSK-3) activity. GSK-3 is a crucial enzyme involved in various cellular processes, including cell differentiation, proliferation, and apoptosis. Inhibition of GSK-3 activity by CHIR-99021 has shown promising results in the field of stem cell research, cancer therapy, and neurodegenerative diseases.
Mechanism of Action
CHIR-99021 exerts its biological effects by inhibiting N-(sec-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide activity. This compound is a serine/threonine kinase that regulates various cellular processes by phosphorylating its substrate proteins. Inhibition of this compound activity by CHIR-99021 leads to the activation of various signaling pathways, including the Wnt/β-catenin pathway, which plays a crucial role in cell differentiation, proliferation, and survival.
Biochemical and Physiological Effects:
CHIR-99021 has been shown to have various biochemical and physiological effects, depending on the cell type and context. In stem cells, CHIR-99021 promotes the maintenance of pluripotency and the differentiation into specific cell types. In cancer cells, CHIR-99021 induces apoptosis and cell cycle arrest, leading to the inhibition of tumor growth and proliferation. In neurons, CHIR-99021 promotes survival, differentiation, and axon regeneration, leading to the improvement of cognitive function and neurological recovery.
Advantages and Limitations for Lab Experiments
CHIR-99021 has several advantages for lab experiments, including its high purity, stability, and reproducibility. CHIR-99021 is also cell-permeable, making it suitable for in vitro and in vivo studies. However, CHIR-99021 has some limitations, including its potential off-target effects and toxicity at high concentrations. Therefore, careful optimization of the concentration and duration of CHIR-99021 treatment is required to avoid unwanted effects.
Future Directions
CHIR-99021 has shown promising results in various scientific research applications, and several future directions can be explored to further understand its biological effects and potential therapeutic applications. Some of the future directions include:
1. Investigating the potential of CHIR-99021 as a therapy for other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis (ALS).
2. Studying the potential of CHIR-99021 in combination with other drugs for cancer therapy to enhance its efficacy and reduce toxicity.
3. Exploring the potential of CHIR-99021 in tissue engineering and regenerative medicine to promote tissue repair and regeneration.
4. Investigating the potential of CHIR-99021 in combination with other small molecule inhibitors for the treatment of various diseases.
Conclusion:
In conclusion, CHIR-99021 is a small molecule inhibitor that has gained popularity in the scientific community due to its ability to inhibit N-(sec-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide activity. CHIR-99021 has shown promising results in various scientific research applications, including stem cell research, cancer therapy, and neurodegenerative diseases. Despite its potential advantages, careful optimization of CHIR-99021 treatment is required to avoid unwanted effects. Several future directions can be explored to further understand the biological effects of CHIR-99021 and its potential therapeutic applications.
Synthesis Methods
The synthesis of CHIR-99021 involves a multistep process, starting from commercially available starting materials. The synthesis begins with the protection of the amine group of 4-aminobenzoic acid with tert-butoxycarbonyl (Boc) group. The protected amine group is then subjected to a series of reactions involving acylation, reduction, and deprotection to yield the final product, CHIR-99021. The synthesis of CHIR-99021 has been optimized to produce high yields and purity, making it suitable for various applications.
Scientific Research Applications
CHIR-99021 has been extensively studied for its potential applications in stem cell research, cancer therapy, and neurodegenerative diseases. In stem cell research, CHIR-99021 has been shown to enhance the efficiency of reprogramming somatic cells into induced pluripotent stem cells (iPSCs) by inhibiting N-(sec-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide activity. CHIR-99021 has also been used to maintain the pluripotency of iPSCs and promote their differentiation into specific cell types.
In cancer therapy, CHIR-99021 has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. CHIR-99021 has also been shown to sensitize cancer cells to chemotherapy and radiotherapy, making it a potential adjuvant therapy for cancer treatment.
In neurodegenerative diseases, CHIR-99021 has been shown to promote the survival and differentiation of neurons and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. CHIR-99021 has also been shown to enhance the regeneration of axons after spinal cord injury.
properties
Molecular Formula |
C18H26N2O2 |
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Molecular Weight |
302.4 g/mol |
IUPAC Name |
N-butan-2-yl-4-(cyclohexanecarbonylamino)benzamide |
InChI |
InChI=1S/C18H26N2O2/c1-3-13(2)19-17(21)15-9-11-16(12-10-15)20-18(22)14-7-5-4-6-8-14/h9-14H,3-8H2,1-2H3,(H,19,21)(H,20,22) |
InChI Key |
GOMBVKNAQPHEOM-UHFFFAOYSA-N |
SMILES |
CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2 |
Canonical SMILES |
CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2 |
Origin of Product |
United States |
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